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Compound of Interest

Compound Name: JCP174

Cat. No.: B1672823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of JCP174, a small molecule

inhibitor. JCP174 has been identified as an inhibitor of the Toxoplasma gondii life cycle and

also demonstrates activity against mammalian serine proteases. This document summarizes

the available experimental data on its inhibitory activity against its primary protozoan target and

its off-targets in mammalian systems.

Executive Summary
JCP174 (CAS 126062-19-9) is a substituted 3-alkoxy-4-chloroisocoumarin that has been

characterized as an inhibitor of multiple enzymes. Its primary therapeutic potential has been

investigated in the context of toxoplasmosis, where it targets palmitoyl protein thioesterase-1

(TgPPT1), a depalmitoylase crucial for the parasite's host-cell invasion. Concurrently, JCP174
and related compounds have been shown to be potent inhibitors of mammalian serine

proteases, specifically porcine pancreatic elastase (PPE) and human leukocyte elastase (HLE).

This cross-reactivity is a critical consideration for the development of JCP174 as a therapeutic

agent.
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The following table summarizes the quantitative data on the inhibitory potency of JCP174 and

its analogs against jejich respective targets. It is important to note that direct comparative IC50

or kobs/[I] values for JCP174 against all three targets under identical assay conditions are not

available in the public literature. The data presented is compiled from different studies.

Target Enzyme Organism Compound
Potency
(kobs/[I] in
M⁻¹s⁻¹)

Reference

Palmitoyl Protein

Thioesterase-1

(TgPPT1)

Toxoplasma

gondii
JCP174

Data not

available
[1]

Porcine

Pancreatic

Elastase (PPE)

Porcine

7-

(phenylthioureido

)-4-chloro-3-

ethoxyisocoumar

in (analog of

JCP174)

12,000 [2]

Human

Leukocyte

Elastase (HLE)

Human

7-

(PhNHCONH)-4-

chloro-3-(2-

bromoethoxy)iso

coumarin (analog

of JCP174)

1,200,000 [3]

Note: While a specific IC50 value for JCP174 against TgPPT1 is not provided in the primary

literature, the compound was used to validate TgPPT1 as its functionally relevant target in

enhancing Toxoplasma host-cell invasion[1]. The potency of related isocoumarin compounds

against elastases is high, indicating a potential for significant off-target effects.

Experimental Protocols
Detailed methodologies for the key experiments are crucial for the interpretation of the cross-

reactivity data.
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Inhibition of Toxoplasma gondii Palmitoyl Protein
Thioesterase-1 (TgPPT1)
The identification of TgPPT1 as the target of JCP174 was achieved through a forward

chemical-genetic screen in T. gondii. The experimental workflow involved:

Phenotypic Screening: A library of small molecules was screened for their effect on T. gondii

infectivity. JCP174 was identified as an enhancer of host-cell invasion.

Target Identification: Affinity-based probes and genetic validation were used to identify

TgPPT1 as the protein target of JCP174.

Enzyme Activity Assays: Recombinantly expressed TgPPT1 was used in activity assays with

fluorogenic substrates to confirm inhibition by JCP174. The assay buffer typically contains a

buffer salt (e.g., HEPES or Tris-HCl) at a physiological pH, a reducing agent (e.g., DTT), and

the fluorogenic substrate. The reaction is initiated by the addition of the enzyme, and the

increase in fluorescence over time is measured. The effect of different concentrations of

JCP174 on the reaction rate is then determined to assess its inhibitory activity.

Inhibition of Porcine Pancreatic Elastase (PPE) and
Human Leukocyte Elastase (HLE)
The inhibitory activity of isocoumarin derivatives, including those closely related to JCP174,

against PPE and HLE was determined using kinetic assays.

Enzyme Source: Purified porcine pancreatic elastase and human leukocyte elastase were

used.

Substrate: A chromogenic or fluorogenic substrate, such as N-Succinyl-Ala-Ala-Ala-p-

nitroanilide, is used.

Assay Buffer: The assays are typically performed in a buffer at the optimal pH for the

enzyme, for instance, 0.1 M Tris-HCl, pH 8.3 for PPE.

Inhibition Kinetics: The rate of substrate hydrolysis is measured spectrophotometrically or

fluorometrically in the presence and absence of the inhibitor. For irreversible inhibitors like
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the isocoumarins, the second-order rate constant (kobs/[I]) is determined by measuring the

pseudo-first-order rate constant (kobs) at different inhibitor concentrations ([I]).

Mandatory Visualization
JCP174 Mechanism of Action and Cross-Reactivity
The following diagram illustrates the dual inhibitory role of JCP174, targeting both the parasitic

enzyme TgPPT1 and the host's elastase enzymes.

JCP174 targets both the parasite's TgPPT1 and host elastases.

Experimental Workflow for Elastase Inhibition Assay
The diagram below outlines the typical workflow for assessing the inhibitory potency of a

compound against elastase.

Workflow for determining elastase inhibition kinetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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